Cas no 872409-91-1 (BnO-PEG5-CH2COOH)

• Product Name: BnO-PEG5-CH2COOH
• CAS No: 872409-91-1
• MF: C₁₉H₃₀O₈
• MW: 386.436707019806
• MDL: MFCD31656914
• CID: 5225197
• Update Time: 2026-03-07

BnO-PEG5-CH2COOH Chemical and Physical Properties

Names and Identifiers

• BnO-PEG5-CH2COOH

• MDL： MFCD31656914
• Inchi： 1S/C19H30O8/c20-19(21)17-27-15-13-25-11-9-23-7-6-22-8-10-24-12-14-26-16-18-4-2-1-3-5-18/h1-5H,6-17H2,(H,20,21)
• InChI Key： XSBRXJKVIASPRY-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCOCCOCCOCCOCCOCC1=CC=CC=C1

Additional information on BnO-PEG5-CH2COOH

BnO-PEG5-CH2COOH (CAS No. 872409-91-1): A Versatile PEG-Based Linker for Biomedical and Bioconjugation Applications

BnO-PEG5-CH2COOH (CAS No. 872409-91-1) is a high-purity polyethylene glycol (PEG) derivative widely used in pharmaceutical research, bioconjugation, and material science. Its unique structure combines a benzyl ether (BnO) protecting group, a PEG5 spacer, and a terminal carboxylic acid (COOH) functional group, making it an ideal crosslinking reagent for modifying biomolecules like peptides, proteins, and nanoparticles. The PEG5 chain enhances solubility and reduces immunogenicity, while the COOH group enables covalent conjugation via EDC/NHS chemistry.

Recent trends in drug delivery systems and ADC (Antibody-Drug Conjugate) development have driven demand for BnO-PEG5-CH2COOH. Researchers frequently search for "PEG linkers for bioconjugation" or "how to modify nanoparticles with PEG," highlighting its role in improving drug bioavailability and targeted therapy. The compound’s CAS number 872409-91-1 is often queried alongside "PEGylation reagents" or "bifunctional PEG derivatives," reflecting its niche applications.

The BnO-PEG5-CH2COOH structure offers advantages over shorter PEG spacers. Its 5-unit PEG chain (approximately 22 atoms) provides optimal flexibility for probe-surface interactions in biosensors, addressing common queries like "how to choose PEG length for conjugation." The benzyl group allows selective deprotection under mild hydrogenolysis conditions, a feature highlighted in searches for "protecting groups for PEG synthesis."

In cancer research, BnO-PEG5-CH2COOH is pivotal for designing stealth liposomes—a hot topic linked to searches for "PEGylated nanocarriers for tumor targeting." Its carboxyl terminus enables attachment to amine-containing drugs (e.g., doxorubicin), while the PEG shield prolongs circulation time. This aligns with industry demands for "improving drug half-life with PEG" and "reducing RES uptake."

Quality control of CAS 872409-91-1 involves rigorous HPLC and NMR validation, as users often inquire about "PEG derivative purity standards." The compound’s molecular weight (~352 g/mol) and water solubility make it suitable for aqueous-phase reactions, a key point in forums discussing "PEG reagents for aqueous bioconjugation."

Emerging applications include mRNA vaccine stabilization, where PEG-lipid conjugates (using intermediates like BnO-PEG5-CH2COOH) are critical. Searches for "PEG in COVID-19 vaccines" underscore this relevance. Additionally, its use in hydrogel fabrication responds to queries about "PEG-based biomaterials for tissue engineering."

For storage, BnO-PEG5-CH2COOH requires protection from moisture (common question: "how to store PEG acids"). Its lyophilized form remains stable at -20°C, while solutions in anhydrous DMSO prevent hydrolysis—details often sought in "PEG handling best practices."

In summary, BnO-PEG5-CH2COOH (872409-91-1) bridges cutting-edge needs in bioconjugation chemistry and nanomedicine. Its dual functionality (BnO protection and COOH activation) positions it as a go-to reagent for addressing contemporary challenges like "controlled drug release" and "biocompatible surface modification," ensuring its prominence in next-generation therapeutics.